![molecular formula C14H22N2O2S B7584103 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one](/img/structure/B7584103.png)
5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one
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Overview
Description
5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one, also known as TACN, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TACN is a heterocyclic compound that contains a pyrrolidin-2-one ring and a thia-azaspiro ring. This compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis.
Mechanism of Action
The mechanism of action of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one is not fully understood, but it is believed to involve the formation of stable complexes with metal ions and organic molecules. These complexes can modulate various biological processes, such as enzyme activity, protein folding, and gene expression.
Biochemical and physiological effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of inflammatory cytokines, the induction of apoptosis in cancer cells, and the inhibition of viral replication. This compound has also been shown to exhibit antioxidant activity, which can protect against oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one in lab experiments include its stability, solubility, and ability to form stable complexes with metal ions and organic molecules. However, the limitations of using this compound include its potential toxicity and the need for specialized equipment and expertise to handle and analyze its complexes.
List as many
Future Directions
As possible:
1. Further investigation of the mechanism of action of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one and its complexes.
2. Development of this compound-based drug delivery systems for targeted drug delivery.
3. Optimization of the synthesis of this compound and its complexes.
4. Investigation of the potential use of this compound in catalysis and materials science.
5. Investigation of the potential use of this compound in environmental remediation.
6. Investigation of the potential use of this compound in agriculture and food science.
7. Investigation of the potential use of this compound in imaging and diagnostic applications.
8. Investigation of the potential use of this compound in nanotechnology and biotechnology.
9. Investigation of the potential use of this compound in energy storage and conversion.
10. Investigation of the potential use of this compound in bioremediation and waste management.
Synthesis Methods
The synthesis of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one can be achieved through several methods, including the reaction of 2-pyrrolidinone with thiourea and formaldehyde, the reaction of 2-pyrrolidinone with thiourea and paraformaldehyde, and the reaction of 2-pyrrolidinone with thiosemicarbazide and formaldehyde. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction temperature, solvent, and catalyst.
Scientific Research Applications
5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. This compound has also been investigated for its potential use as a drug delivery system, as it can form stable complexes with metal ions and organic molecules.
Properties
IUPAC Name |
5-(1-thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2S/c17-12-5-4-11(15-12)13(18)16-8-9-19-14(10-16)6-2-1-3-7-14/h11H,1-10H2,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPUSVQNUMOAYNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)CN(CCS2)C(=O)C3CCC(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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